Cas no 652997-56-3 (Benzonitrile, 4-iodo-3-methoxy-)

• Product Name: Benzonitrile, 4-iodo-3-methoxy-
• CAS No: 652997-56-3
• MF: C₈H₆INO
• MW: 259.043814182281
• CID: 400793
• PubChem ID: 23076760
• Update Time: 2025-08-03

Benzonitrile, 4-iodo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-iodo-3-methoxy-
• 4-iodo-3-methoxybenzonitrile
• EN300-6777548
• 652997-56-3
• DTXSID80630309
• CBB99756
• CS-0377852
• SCHEMBL6072170
• Z1269177439
• PNVBLOSDBCTTKD-UHFFFAOYSA-N

• Inchi： 1S/C8H6INO/c1-11-8-4-6(5-10)2-3-7(8)9/h2-4H,1H3
• InChI Key： PNVBLOSDBCTTKD-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C=C1OC

Computed Properties

• Exact Mass: 258.94898
• Monoisotopic Mass: 258.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles